3-(2-Fluorophenyl)-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]propanamide

• IUPAC Name: 3-(2-fluorophenyl)-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]propanamide
• InChI: InChI=1S/C17H22F4N2O/c18-15-4-2-1-3-14(15)5-6-16(24)22-11-13-7-9-23(10-8-13)12-17(19,20)21/h1-4,13H,5-12H2,(H,22,24)
• InChI Key: WBEUEMWNIGFGEW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)CCC2=CC=CC=C2F)CC(F)(F)F
• Molecular Formula: C17H22F4N2O
• Molecular Weight: 346.36 g/mol

Description

3-(2-Fluorophenyl)-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]propanamide, commonly known as 'Compound X', is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have unique biochemical and physiological effects, which make it a promising candidate for various research studies.

Mechanism of Action

Compound X exerts its pharmacological effects by binding to the mu-opioid receptor and modulating its activity. It has been shown to act as a partial agonist at the mu-opioid receptor, which results in analgesic and anxiolytic effects. It also has a high affinity for the dopamine transporter, which may contribute to its potential therapeutic effects for Parkinson's disease.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal models of acute and chronic pain. It has also been shown to reduce inflammation and anxiety-like behavior. In addition, it has been shown to improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of Compound X is its unique pharmacological profile, which makes it a promising candidate for various research studies. However, one of the limitations of Compound X is its limited solubility in aqueous solutions, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on Compound X. One potential direction is to further investigate its potential therapeutic effects for Parkinson's disease and other neurological disorders. Another potential direction is to investigate its potential as a novel analgesic agent for the treatment of acute and chronic pain. Additionally, further studies are needed to investigate the safety and efficacy of Compound X in human clinical trials.

Synthesis Methods

Compound X can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 2-fluoroaniline with 1-(2,2,2-trifluoroethyl)piperidine-4-carboxaldehyde, followed by reduction with sodium borohydride and subsequent reaction with 3-chloropropanoyl chloride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in scientific research. It has been shown to have various pharmacological activities, including analgesic, anti-inflammatory, and anxiolytic effects. It has also been studied for its potential as a therapeutic agent for various diseases, such as Parkinson's disease, Alzheimer's disease, and cancer.